Cas no 161038-18-2 (5-Fluoroquinolin-8-amine)

• Product Name: 5-Fluoroquinolin-8-amine
• CAS No: 161038-18-2
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD09263638
• CID: 137369
• PubChem ID: 44558264
• Update Time: 2025-09-27

5-Fluoroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroquinolin-8-amine
• 5-fluoro-8-Quinolinamine
• 8-QUINOLINAMINE, 5-FLUORO
• 8-Quinolinamine,5-fluoro-
• (5-Fluoroquinolin-8-yl)amine
• 5-FLUORO-8-QUINOLIMINE
• 8-Amino-5-fluoroquinoline
• fluoro-quinolin-8-ylamine
• 5-Fluoro-quinolin-8-ylamine
• 8-Quinolinamine,5-fluoro-(9CI)
• 8-quinolinamine, 5-fluoro-
• 5-fluoroquinolin-8-ylamine
• QUI034
• EBD9792
• QDWQDAXFVALXGP-UHFFFAOYSA-N
• RP22511
• AB0060542
• ST24029488
• Z4240
• 4CH-0
• AKOS006331805
• CS-0270594
• SB67871
• 161038-18-2
• J-517542
• DS-2475
• AC-22778
• A22980
• DTXSID20659413
• MFCD09263638
• EN300-78619
• FT-0649762
• SCHEMBL11900676
• DB-049993

• MDL： MFCD09263638
• Inchi： 1S/C9H7FN2/c10-7-3-4-8(11)9-6(7)2-1-5-12-9/h1-5H,11H2
• InChI Key： QDWQDAXFVALXGP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C1=CC=CN=2)N

Computed Properties

• Exact Mass: 162.05900
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.315
• PSA: 38.91000
• LogP: 2.53730